13-Methyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 13-methyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C17H15N3O4/c1-8-5-3-4-6-9(8)11-12-10(7-24-16(12)22)18-14-13(11)15(21)19-17(23)20(14)2/h3-6,11,18H,7H2,1-2H3,(H,19,21,23)
• InChI Key: YOVKGGYUACDDEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C3=C(COC3=O)NC4=C2C(=O)NC(=O)N4C
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

13-Methyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.324. The purity is usually 95%.
BenchChem offers high-quality 13-Methyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 13-Methyl-8-(2-methylphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Molecular Design

Compounds with complex tricyclic structures, similar to the specified chemical, are often subjects of structural analysis to understand their conformational dynamics, crystalline structures, and potential for forming complexes with metals or other molecules. For example, studies on tricyclic trisiladienes and tetracyclo tridecadienes demonstrate the importance of understanding the geometric and electronic structures for designing new materials and catalysts (Zhu Teng, H. Stoeckli-Evans, R. Keese, 1998); (W. Grimme, Susanne Krauthäuser, 1997).

Synthetic Pathways and Chemical Transformations

Research into the synthetic pathways and chemical transformations of related compounds provides insights into how these complex molecules can be synthesized and modified. This includes studies on cycloaddition reactions, Diels-Alder reactions, and the exploration of novel synthetic routes for creating or transforming tricyclic and related structures (M. Nitta, Shoji Sogo, T. Nakayama, 1979).

Complexation and Binding Studies

Some research focuses on the ability of these compounds to form complexes with metals or other small molecules. This aspect is critical for applications in catalysis, material science, and potentially in pharmaceuticals, where the binding and complexation properties can influence the activity and stability of the compounds (F. Lazrak, E. Essassi, B. El-Bali, M. Bolte, 2000).